Cas no 92759-91-6 (Acetic acid, [(1-ethylhexyl)oxy]-)
92759-91-6 structure
Product Name:Acetic acid, [(1-ethylhexyl)oxy]-
CAS No:92759-91-6
MF:C10H20O3
MW:188.264003753662
CID:2815854
Update Time:2023-08-07
Acetic acid, [(1-ethylhexyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [(1-ethylhexyl)oxy]-
- [(Octan-3-yl)oxy]acetic acid
-
- Inchi: 1S/C10H20O3/c1-3-5-6-7-9(4-2)13-8-10(11)12/h9H,3-8H2,1-2H3,(H,11,12)
- InChI Key: BAXORYQRPOAMQI-UHFFFAOYSA-N
- SMILES: O(CC(=O)O)C(CC)CCCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 134
- XLogP3: 3
- Topological Polar Surface Area: 46.5
Acetic acid, [(1-ethylhexyl)oxy]- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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